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Compound of Interest

Glyceryl trithexadecanoate-2,2-
D2)

Cat. No.: B1434752

Compound Name:

Navigating the Safe Handling of Glyceryl
tri(hexadecanoate-2,2-D2)

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Glyceryl tri(hexadecanoate-2,2-D2), a deuterated form of glyceryl tripalmitate. While
this compound is not classified as a hazardous substance under the Globally Harmonized
System (GHS), adherence to standard laboratory safety protocols is crucial to minimize
exposure and ensure a safe working environment.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Glyceryl trilhexadecanoate-2,2-D2) in a laboratory setting. These recommendations are
based on safety data sheets for the compound and its non-deuterated analog, glyceryl
tripalmitate.
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PPE Category Recommendation

Rationale

) Safety glasses with side-
Eye Protection )
shields or goggles.

To prevent eye contact with the

powdered substance.

_ Chemically resistant gloves
Hand Protection o
(e.g., nitrile, neoprene).

To avoid direct skin contact.[2]

Generally not required under
normal use with adequate
) ) ventilation. If dust is
Respiratory Protection
generated, a NIOSH-approved
respirator for dusts may be

used.

To prevent inhalation of

airborne particles.[3]

Skin and Body Protection Laboratory coat.

To protect personal clothing

from contamination.

Operational and Disposal Plans

Handling:

Avoid breathing dust.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Storage:

Handle in a well-ventilated area to minimize dust generation.[1][3]

o Store in a tightly closed container in a dry and well-ventilated place.

o Recommended storage temperature is at room temperature or as specified by the

manufacturer.

Disposal:
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» Dispose of in accordance with local, state, and federal regulations.

o Sweep up spilled material and place it in a suitable container for disposal. Avoid creating
dust.

Procedural Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with Glyceryl tri(hexadecanoate-2,2-D2).
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Hazard Assessment

Start: Handling Glyceryl tri(hexadecanoate-2,2-D2)

Is the substance hazardous?

o (Not hazardous per GHS)

Is the physical form a powder?

IYes

é PPE Se¢lection h

Wear safety glasses with side-shields

Wear nitrile or other resistant gloves

Wear a lab coat

Consider a dust mask if ventilation is inadequate or dust is generated

Handling Rrocedures

Proceed with experiment

Click to download full resolution via product page

Caption: Workflow for selecting PPE for Glyceryl tri(hexadecanoate-2,2-D2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-glyceryl-tri-hexadecanoate-2-2-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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